Cas no 4444-27-3 (4,4',6,6'-Tetramethyl-2,2'-bipyridine)

• Product Name: 4,4',6,6'-Tetramethyl-2,2'-bipyridine
• CAS No: 4444-27-3
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• MDL: MFCD11042529
• CID: 1516310
• PubChem ID: 14148609
• Update Time: 2025-06-11

4,4',6,6'-Tetramethyl-2,2'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 4,4',6,6'-tetramethyl-2,2'-bipyridine
• 2,2'-bipyridine, 4,4',6,6'-tetramethyl-
• 4,4',6,6'-Tetramethyl-2,2'-bipyridin
• 4,4',6,6'-Tétraméthyl-2,2'-bipyridine
• 2-(4,6-dimethylpyridin-2-yl)-4,6-dimethylpyridine
• 6,6'-Bi-2,4-lutidine
• BPTM11
• SMLORZJGJAWILX-UHFFFAOYSA-N
• CS-0203107
• MFCD11042529
• DTXSID10556624
• SY274156
• BS-51132
• A901709
• 4444-27-3
• J-400438
• 4,4 inverted exclamation mark ,6,6 inverted exclamation mark -Tetramethyl-2,2 inverted exclamation mark -bipyridine
• F53515
• AMY18844
• AKOS027384089
• SCHEMBL3084862
• DTXCID80507406
• 4,4',6,6'-Tetramethyl-2,2'-bipyridine

• MDL： MFCD11042529
• Inchi： 1S/C14H16N2/c1-9-5-11(3)15-13(7-9)14-8-10(2)6-12(4)16-14/h5-8H,1-4H3
• InChI Key： SMLORZJGJAWILX-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C)=CC=1C1C=C(C)C=C(C)N=1

Computed Properties

• Exact Mass: 212.13148
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 3

Experimental Properties

• PSA: 25.78

Additional information on 4,4',6,6'-Tetramethyl-2,2'-bipyridine

Introduction to 4,4',6,6'-Tetramethyl-2,2'-bipyridine (CAS No. 4444-27-3)

4,4',6,6'-Tetramethyl-2,2'-bipyridine, identified by the Chemical Abstracts Service Number (CAS No.) 4444-27-3, is a highly significant organic compound widely utilized in the field of coordination chemistry and catalysis. This bipyridine derivative is characterized by its robust ligand framework, which consists of two pyridine rings connected by a methylene bridge and substituted with methyl groups at specific positions. The unique structural and electronic properties of this compound make it an invaluable tool in the development of advanced materials and pharmaceuticals.

The molecular structure of 4,4',6,6'-Tetramethyl-2,2'-bipyridine features a rigid planar conformation, which facilitates its ability to bind transition metals effectively. This binding capability is critical for its application as a ligand in various catalytic systems. The presence of methyl groups enhances the steric bulk of the molecule, allowing for precise tuning of coordination properties and selectivity in metal complexes. Such features have made this compound a preferred choice in homogeneous catalysis, particularly in cross-coupling reactions and oxidation processes.

In recent years, 4,4',6,6'-Tetramethyl-2,2'-bipyridine has garnered considerable attention in the development of luminescent materials and sensors. Its ability to form stable complexes with metals such as ruthenium and iridium has been exploited in the design of efficient light-emitting devices. These complexes exhibit excellent photophysical properties, including high quantum yields and long lifetimes, making them suitable for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The compound's versatility has also been demonstrated in sensing applications, where it acts as a recognition element for various analytes.

Moreover, 4,4',6,6'-Tetramethyl-2,2'-bipyridine plays a pivotal role in pharmaceutical research. Its metal-binding properties have been leveraged in the design of novel therapeutic agents targeting metalloenzymes and metalloproteins. For instance, complexes formed with transition metals have shown promise in inhibiting certain enzymatic pathways implicated in diseases such as cancer and inflammation. The compound's ability to modulate metal homeostasis within biological systems has opened up new avenues for drug discovery and development.

Recent advancements in computational chemistry have further highlighted the importance of 4,4',6,6'-Tetramethyl-2,2'-bipyridine as a model system for studying metal-ligand interactions. High-throughput computational screening has enabled researchers to predict optimal conditions for synthesizing novel metal complexes with tailored properties. This approach has accelerated the discovery process and has led to the identification of several promising candidates for industrial applications.

The synthesis of 4,4',6,6'-Tetramethyl-2,2'-bipyridine typically involves condensation reactions between appropriate precursors under controlled conditions. The introduction of methyl groups at the 4' and 6' positions enhances the stability and reactivity of the resulting bipyridine derivative. Advances in synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for research and industrial purposes.

In conclusion, 4 , 4 ' , 6 , 6 ' - Tetramethyl - 2 , 2 ' - bipyridine ( CAS No . 4444 - 27 - 3 ) is a multifaceted compound with broad applications across multiple scientific disciplines . Its unique structural features , coupled with its ability to form stable metal complexes , make it an indispensable tool in catalysis , materials science , and pharmaceutical research . As research continues to uncover new applications for this compound , its significance is expected to grow even further .